Cas no 62778-17-0 (2H-Tetrazole,5-[1,1'-biphenyl]-4-yl-)

• Product Name: 2H-Tetrazole,5-[1,1'-biphenyl]-4-yl-
• CAS No: 62778-17-0
• MF: C₁₃H₁₀N₄
• MW: 222.24530172348
• CID: 503109
• PubChem ID: 112946
• Update Time: 2025-04-19

2H-Tetrazole,5-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-[1,1'-biphenyl]-4-yl-
• 5-(4-phenylphenyl)-2H-tetrazole
• 5-BIPHENYL-4-YL-2H-TETRAZOLE
• 4-Biphenylyl-2H-tetrazol
• 5-biphenyl-4-yl-1H-tetrazole
• AKOS015969337
• SCHEMBL6505461
• 2H-Tetrazole, 5-[1,1'-biphenyl]-4-yl-
• DTXSID00886508
• 2H-Tetrazole, 5-(1,1'-biphenyl)-4-yl-
• 1H-Tetrazole, 5-(1,1'-biphenyl)-4-yl-
• 5-(biphenyl-4-yl)-2H-tetrazole
• 1H-Tetrazole, 5-[1,1'-biphenyl]-4-yl-
• 62778-17-0

• Inchi： 1S/C13H10N4/c1-2-4-10(5-3-1)11-6-8-12(9-7-11)13-14-16-17-15-13/h1-9H,(H,14,15,16,17)
• InChI Key： CMPDXBXNGAEVNY-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC(=CC=2)C2C=CC=CC=2)N=NN1

Computed Properties

• Exact Mass: 222.09100
• Monoisotopic Mass: 222.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 435.3°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.64
• PSA: 54.46000
• LogP: 2.53370